Cas no 2176573-13-8 (2-Propenamide, N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-yl)-)
2-Propenamide, N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenamide, N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-yl)-
-
- Inchi: 1S/C10H13N3O/c1-2-10(14)12-8-3-5-13-6-4-11-9(13)7-8/h2,4,6,8H,1,3,5,7H2,(H,12,14)
- InChI Key: DFQOALWMKHQCHW-UHFFFAOYSA-N
- SMILES: C(NC1CCN2C=CN=C2C1)(=O)C=C
2-Propenamide, N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-yl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7471187-1.0g |
N-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-7-yl}prop-2-enamide |
2176573-13-8 | 95.0% | 1.0g |
$914.0 | 2025-03-10 | |
| 1PlusChem | 1P02AE7E-50mg |
N-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-7-yl}prop-2-enamide |
2176573-13-8 | 90% | 50mg |
$1012.00 | 2023-12-18 | |
| 1PlusChem | 1P02AE7E-100mg |
N-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-7-yl}prop-2-enamide |
2176573-13-8 | 90% | 100mg |
$1056.00 | 2023-12-18 | |
| 1PlusChem | 1P02AE7E-250mg |
N-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-7-yl}prop-2-enamide |
2176573-13-8 | 90% | 250mg |
$1101.00 | 2023-12-18 | |
| 1PlusChem | 1P02AE7E-500mg |
N-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-7-yl}prop-2-enamide |
2176573-13-8 | 90% | 500mg |
$1146.00 | 2023-12-18 | |
| 1PlusChem | 1P02AE7E-1g |
N-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-7-yl}prop-2-enamide |
2176573-13-8 | 90% | 1g |
$1192.00 | 2023-12-18 | |
| 1PlusChem | 1P02AE7E-2.5g |
N-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-7-yl}prop-2-enamide |
2176573-13-8 | 90% | 2.5g |
$2276.00 | 2023-12-18 | |
| 1PlusChem | 1P02AE7E-5g |
N-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-7-yl}prop-2-enamide |
2176573-13-8 | 90% | 5g |
$3338.00 | 2023-12-18 | |
| Enamine | EN300-7471187-0.05g |
N-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-7-yl}prop-2-enamide |
2176573-13-8 | 95.0% | 0.05g |
$768.0 | 2025-03-10 | |
| Enamine | EN300-7471187-0.1g |
N-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-7-yl}prop-2-enamide |
2176573-13-8 | 95.0% | 0.1g |
$804.0 | 2025-03-10 |
2-Propenamide, N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-yl)- Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 2-Propenamide, N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-yl)-
Research Brief on 2-Propenamide, N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-yl)- (CAS: 2176573-13-8)
The compound 2-Propenamide, N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-yl)- (CAS: 2176573-13-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.
Recent studies have highlighted the unique structural features of 2-Propenamide, N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-yl)-, which contribute to its ability to interact with specific biological targets. The compound's imidazopyridine core and acrylamide moiety are believed to play critical roles in its binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the molecular interactions of this compound with target proteins, providing valuable insights for drug design.
In vitro and in vivo studies have demonstrated promising pharmacological properties of 2-Propenamide, N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-yl)-. Notably, it has shown potent inhibitory activity against certain kinases involved in inflammatory and oncogenic pathways. Preclinical data suggest that this compound could be a candidate for further development in the treatment of cancers and autoimmune diseases. However, further optimization of its pharmacokinetic and safety profiles is required before clinical trials can be initiated.
The synthesis of 2-Propenamide, N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-yl)- has been refined in recent publications, with improved yields and purity. Novel synthetic routes have been proposed to facilitate large-scale production, addressing previous challenges in its preparation. These advancements are critical for ensuring the compound's availability for further research and potential commercialization.
In conclusion, 2-Propenamide, N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-yl)- represents a promising scaffold for drug discovery. Its unique chemical structure and biological activity warrant continued investigation. Future research should focus on optimizing its therapeutic index and exploring its potential in combination therapies. This compound exemplifies the intersection of chemical innovation and biological relevance in modern medicinal chemistry.
2176573-13-8 (2-Propenamide, N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-yl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)